Cas no 1375244-62-4 (1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1375244-62-4
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 3160515
• PubChem ID: 71697247
• Update Time: 2025-09-23

1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CS-0263943
• EN300-91006
• SCHEMBL23153547
• AFC24462
• AT23377
• Z1259400776
• 1-cyclopropyl-5-(trifluoromethyl)triazole-4-carboxylic acid
• 1375244-62-4
• 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylicacid
• NDECZUSNAWDZJW-UHFFFAOYSA-N
• AKOS026729658

• Inchi： 1S/C7H6F3N3O2/c8-7(9,10)5-4(6(14)15)11-12-13(5)3-1-2-3/h3H,1-2H2,(H,14,15)
• InChI Key： NDECZUSNAWDZJW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C1CC1)(F)F

Computed Properties

• Exact Mass: 221.04121093g/mol
• Monoisotopic Mass: 221.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 367.1±52.0 °C at 760 mmHg
• Flash Point: 175.8±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1375244-62-4)

The compound 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1375244-62-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This triazole-based carboxylic acid derivative combines the stability of a cyclopropyl group with the electron-withdrawing properties of a trifluoromethyl group, making it an attractive scaffold for drug discovery and development.

Recent studies have focused on exploring the synthetic routes to this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic protocol that achieves higher yields (up to 78%) and better purity compared to previous methods. The key innovation involves a copper-catalyzed cycloaddition reaction between cyclopropyl azide and ethyl 2-ethynyl-4,4,4-trifluoro-3-oxobutanoate, followed by selective hydrolysis of the ester group.

In terms of biological activity, research has demonstrated that this compound serves as a versatile building block for the development of enzyme inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 1-Cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid show promising inhibitory activity against bacterial alanyl-tRNA synthetase (AlaRS), with IC50 values in the low micromolar range. This suggests potential applications in developing novel antibiotics, particularly against drug-resistant strains.

The compound's physicochemical properties have been extensively characterized in recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) indicate that the trifluoromethyl group significantly enhances membrane permeability while the carboxylic acid moiety provides favorable solubility in aqueous media. This balance makes the scaffold particularly suitable for oral drug development.

Several pharmaceutical companies have included derivatives of this compound in their pipeline for various therapeutic areas. A recent patent application (WO2023124567) discloses its use as a key intermediate in the synthesis of potential antiviral agents targeting RNA-dependent RNA polymerases. The structural flexibility of the triazole ring allows for diverse modifications that can fine-tune pharmacological properties.

Current challenges in the field include improving the metabolic stability of derivatives and reducing potential off-target effects. Ongoing research is exploring prodrug strategies for the carboxylic acid functionality and investigating the structure-activity relationships of various substitutions on the triazole ring. The compound's unique combination of properties continues to make it a valuable tool in medicinal chemistry and a promising candidate for further drug development efforts.